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Compound of Interest

Compound Name: 1,4-Dichlorocyclohexane

Cat. No.: B099034 Get Quote

This document provides immediate safety and logistical information for the handling of 1,4-
Dichlorocyclohexane in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Hazard Data
A summary of the key quantitative data for 1,4-Dichlorocyclohexane is presented below. This

information is crucial for understanding its physical and hazardous properties.

Property Value

Molecular Formula C6H10Cl2

Molecular Weight 153.05 g/mol

Appearance Colorless to white crystalline solid

Odor Mothball-like

GHS Hazard Statements H315: Causes skin irritation

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation
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Proper handling of 1,4-Dichlorocyclohexane is critical to minimize exposure and ensure a

safe laboratory environment. The following step-by-step procedures should be strictly followed.

1. Engineering Controls:

Always handle 1,4-Dichlorocyclohexane in a well-ventilated area.[1]

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.[1][2]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[2]

2. Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[1][3] Nitrile gloves are a suitable option for

disposable use; however, thicker, unlined chemical-resistant gloves made of neoprene or

butyl rubber offer more robust protection.[4]

Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[1] A

face shield may be required when handling larger quantities or when there is a significant

risk of splashing.[4]

Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the skin and

personal clothing.[1][4]

Respiratory Protection: If handling outside of a fume hood or if there is a risk of generating

dust or aerosols, a half-face cartridge respirator with organic vapor cartridges should be

used.[4]

3. Handling Procedure:

Before handling, wash hands thoroughly.

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition sources.[3][5]
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Keep the container tightly closed when not in use.[2][5]

Do not eat, drink, or smoke in the work area.[1][5]

After handling, wash hands and face thoroughly.[2]

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate action is necessary.

Exposure Route First Aid Measures

Inhalation

Move the exposed individual to fresh air.[3][5] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention if discomfort or irritation

persists.[3][5]

Skin Contact

Immediately remove all contaminated clothing.

[3][6] Wash the affected area with soap and

plenty of water for at least 15-20 minutes.[5]

Seek medical attention if skin irritation or a rash

occurs.[2]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[7] Remove contact lenses if present and easy

to do so.[5] Seek immediate medical attention.

[8]

Ingestion

Rinse the mouth thoroughly with water.[5] Do

NOT induce vomiting.[5] Never give anything by

mouth to an unconscious person.[3] Call a

poison control center or doctor immediately for

treatment advice.[3][9]

Spill Response: In case of a spill, evacuate the area and remove all ignition sources.[1][3]

Collect the spilled material using non-sparking tools and place it in a sealed, labeled container
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for disposal as hazardous waste.[1][3] Ventilate and wash the spill area after the cleanup is

complete.[1]

Disposal Plan
All waste containing 1,4-Dichlorocyclohexane must be treated as hazardous waste.

Waste Collection: Collect all 1,4-Dichlorocyclohexane waste, including contaminated

materials like gloves and paper towels, in a dedicated, clearly labeled, and sealed container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[3]

Disposal: Dispose of the hazardous waste through your institution's designated hazardous

waste disposal program, following all local, state, and federal regulations. Do not dispose of

it down the drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,4-
Dichlorocyclohexane.
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Safe handling and disposal workflow for 1,4-Dichlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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